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Chemical and Pharmacological Profile

The table below summarizes the core structural and pharmacological properties of 2ME2:

Property Description

Systematic Name (8R,9S,13S,14S,17S)-2-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-

decahydrocyclopenta[a]phenanthrene-3,17-diol [1]

Molecular Formula C₁₉H₂₆O₃ [1]

Molecular Weight 302.414 g·mol⁻¹ [1]

CAS Number 362-07-2 [1] [2]

Trade Name Panzem [1] [3]

Modality Small Molecule [3]

Solubility Poor aqueous solubility [4]

Estrogen Receptor
(ER) Binding

Very low affinity (~2000-fold lower than estradiol) [1]

GPER Binding High-affinity agonist (Kd ~10 nM) [1]
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Mechanisms of Action and Molecular Targets

2ME2 exerts its effects through several key mechanisms, which are summarized in the following diagram

and detailed in the table below:

Key pathways and effects of 2-Methoxyestradiol.

Target/Pathway Observed Effect Functional Outcome

HIF-1α Inhibition of transcriptional activity [5] [2] Reduces angiogenesis
(VEGF) & induces

ferroptosis [5] [6]

Microtubules Binds to colchicine site, disrupts polymerization [4]

[2]

Cell cycle arrest (G2/M

phase) & apoptosis [7] [4]

Apoptosis
Pathways

Upregulates Death Receptor 5 (DR5); induces

caspase-3 cleavage; promotes pro-apoptotic
histone modifications (γH2Ax, phH3ser10) [8] [2]

Caspase-dependent

apoptosis [8]

PKCδ / p38 MAPK
Signaling

Catalytic activation of PKCδ, leading to p38 MAPK
phosphorylation [8]

Key mediator of pro-
apoptotic effects in

cancer cells [8]

Reactive Oxygen
Species (ROS)

Generation of nitro-oxidative stress [9] DNA damage and

apoptosis [9]

Key Experimental Protocols

To evaluate the activity of 2ME2 in a research setting, several standard experimental approaches are used.

Cell Proliferation and Viability Assays

These assays measure the compound's ability to inhibit cell growth or induce cell death.

Common Methods: Cell Counting Kit-8 (CCK-8) assay [5] and MTS assay [7].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s548450?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12052400/
https://www.scbt.com/p/2-methoxyestradiol-362-07-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC12052400/
https://www.nature.com/articles/s41598-025-02675-8
https://www.mdpi.com/1999-4923/16/5/622
https://www.scbt.com/p/2-methoxyestradiol-362-07-2
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2024.1371792/full
https://www.mdpi.com/1999-4923/16/5/622
https://www.oncotarget.com/article/27760/text/
https://www.scbt.com/p/2-methoxyestradiol-362-07-2
https://www.oncotarget.com/article/27760/text/
https://www.oncotarget.com/article/27760/text/
https://www.oncotarget.com/article/27760/text/
https://link.springer.com/article/10.1007/s12035-023-03575-6
https://link.springer.com/article/10.1007/s12035-023-03575-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC12052400/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2024.1371792/full
https://www.smolecule.com/products/s548450?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Typical Procedure:

Seed cells (e.g., 5,000-10,000 cells/well) in a 96-well plate.
After 24 hours, treat with a concentration gradient of 2ME2 (e.g., 1-20 μM) for 24-72 hours.

Add the reagent (e.g., CCK-8, MTS) and incubate for 1-4 hours.
Measure the absorbance at 450 nm (CCK-8) or 490 nm (MTS) using a microplate reader.

Calculate cell viability as a percentage relative to the solvent-treated control group [5] [7].

Flow Cytometry for Apoptosis and Cell Cycle

This technique quantifies the proportion of cells undergoing apoptosis or arrested in a specific phase of the

cell cycle.

Apoptosis Detection with Annexin V/PI:
Harvest treated cells (e.g., after 24 hours of 2ME2 exposure) by trypsinization.
Wash cells with ice-cold PBS.

Resuspend cells in a binding buffer and stain with Annexin V and Propidium Iodide (PI) for 15
minutes at room temperature in the dark.

Analyze stained cells using a flow cytometer. Early apoptotic cells are Annexin V positive/PI
negative, while late apoptotic/dead cells are positive for both [9] [7].

Cell Cycle Analysis:
Fix treated cells in 70% ethanol.

Treat cells with RNase and stain DNA with PI.
Analyze DNA content via flow cytometry. An increase in the sub-G1 population indicates

apoptosis, while a peak in G2/M indicates cell cycle arrest [7] [4].

Western Blot Analysis

This method detects changes in protein expression and phosphorylation status in response to 2ME2

treatment.

Procedure:
Lyse cells after treatment to extract total protein.

Separate proteins (e.g., 30-60 μg per lane) by SDS-PAGE gel electrophoresis.
Transfer proteins from the gel to a nitrocellulose or PVDF membrane.

Block the membrane with 5% bovine serum albumin (BSA) for 1 hour.
Incubate with primary antibodies (e.g., against HIF-1α, cleaved caspase-3, γH2Ax, PKCδ)

overnight at 4°C.
Incubate with fluorescent or HRP-conjugated secondary antibodies for 1 hour.
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Visualize and quantify protein bands using an appropriate imaging system [5] [7] [8].

Clinical Development and Challenges

Despite promising pre-clinical results, the development of 2ME2 as a drug has faced significant hurdles.

Aspect Status and Details

Clinical Status Clinical development suspended/discontinued as of 2015 [1].

Major Hurdles Poor oral bioavailability and rapid hepatic metabolism [1] [4].

Trials Conducted Phase I and II trials for various cancers (e.g., breast cancer, ovarian cancer,

multiple myeloma) [1] [3].

Derivative
Development

Synthesis of analogs (e.g., 2-[(dimethylamino)methyl]-oestradiol, STX-140) to

improve solubility, potency, and metabolic stability [1] [4].

Potential as a Biomarker

Research has explored whether endogenous 2ME2 levels could serve as a diagnostic or prognostic

biomarker:

Neurodegenerative Disease: Plasma levels of methoxyestrogens and H₂O₂ were significantly

increased in Parkinson's Disease (PD) patients compared to healthy controls, suggesting a potential
role as a combined biomarker [9].

Cancer: A study on malignant melanoma found that serum 2ME2 levels were not significantly
different from healthy controls and did not correlate with disease stage, indicating it is not a suitable

prognostic factor for this cancer [10].

2ME2 remains an important molecule in chemical biology for pathway analysis. Its main value for drug

development professionals may lie as a proof-of-concept compound, with current research focused on

creating more pharmacokinetically favorable derivatives [1] [4].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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